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Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals

This document provides a detailed guide for performing a Heat shock protein 90 (Hsp90)
ATPase activity assay, a critical tool for the discovery and characterization of Hsp90 inhibitors.
The intrinsic ATPase activity of Hsp90 is essential for its chaperone function, which involves the
stabilization of numerous client proteins, many of which are implicated in oncogenesis.[1]
Inhibition of this ATPase activity is a key strategy in the development of novel cancer
therapeutics.[2][3][4]

The most common and well-established method for this assay is a colorimetric technique
based on the detection of inorganic phosphate (Pi) released during ATP hydrolysis.[2][5] The
malachite green assay is a simple, sensitive, and cost-effective method suitable for high-
throughput screening (HTS) of potential Hsp90 inhibitors.[1][6]

Hsp90 ATPase Cycle Signaling Pathway

The Hsp90 chaperone cycle is a dynamic process driven by the binding and hydrolysis of ATP.
This cycle is essential for the proper folding, activation, and stabilization of its client proteins.
The process begins with an open conformation of the Hsp90 dimer. Client proteins, often
delivered by co-chaperones like Hsp70, bind to Hsp90. Subsequent binding of ATP to the N-
terminal domain induces a significant conformational change, leading to a closed, "active"
state. It is in this state that ATP hydrolysis occurs, providing the energy for client protein folding
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and activation. Following hydrolysis, ADP and the client protein are released, and Hsp90
returns to its open conformation, ready for another cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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